2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide

• CAS No.: 62314-98-1
• Molecular Formula: C19H17NO2
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 2-[4-(naphthalen-1-ylmethyl)phenoxy]acetamide
• InChI: InChI=1S/C19H17NO2/c20-19(21)13-22-17-10-8-14(9-11-17)12-16-6-3-5-15-4-1-2-7-18(15)16/h1-11H,12-13H2,(H2,20,21)
• InChI Key: GHFLTFLGIIWTID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC3=CC=C(C=C3)OCC(=O)N

Description

2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide is a chemical compound that belongs to the class of phenoxyacetamides. This compound is characterized by the presence of a naphthalen-1-ylmethyl group attached to the phenoxyacetamide structure. Phenoxyacetamides are known for their diverse biological activities and have been studied for various pharmacological applications .

Preparation Methods

The synthesis of 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide typically involves the reaction of 4-(naphthalen-1-ylmethyl)phenol with chloroacetic acid or its derivatives under basic conditions. The reaction proceeds through the formation of an intermediate ester, which is subsequently converted to the acetamide by reaction with ammonia or an amine . Industrial production methods may involve optimized reaction conditions, such as the use of catalysts, controlled temperatures, and pressures to enhance yield and purity .

Chemical Reactions Analysis

2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the phenoxy or acetamide moieties, leading to the formation of various substituted derivatives.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new materials.

Biology: This compound has shown potential as a bioactive molecule with applications in the study of cellular processes and signaling pathways.

Medicine: Phenoxyacetamides, including 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide, have been investigated for their therapeutic potential, including anticancer, anti-inflammatory, and antimicrobial activities.

Industry: It can be used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific biological context and application .

Comparison with Similar Compounds

2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide can be compared with other phenoxyacetamides, such as:

2-(4-(chlorophenyl)phenoxy)acetamide: Known for its anticancer properties.

2-(4-(methoxyphenyl)phenoxy)acetamide: Exhibits anti-inflammatory and analgesic effects.

2-(4-(bromophenyl)phenoxy)acetamide: Demonstrates antimicrobial activity.